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Compound of Interest

Tetrabutylphosphonium
Compound Name:
tetrafluoroborate

Cat. No.: B158353

An In-depth Technical Guide to the Physical Properties of Tetrabutylphosphonium
Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Tetrabutylphosphonium tetrafluoroborate (TBPBF4). The information is curated for
researchers, scientists, and drug development professionals who utilize this phosphonium salt
in various applications, including as an electrolyte, phase-transfer catalyst, and in the
formulation of ionic liquids. This document summarizes key quantitative data in structured
tables, details relevant experimental protocols, and provides a visualization of a key application
workflow.

General and Physicochemical Properties

Tetrabutylphosphonium tetrafluoroborate is a quaternary phosphonium salt consisting of a
central phosphorus atom bonded to four butyl groups and a tetrafluoroborate anion. Its
structure imparts properties such as thermal stability and solubility in organic solvents, making
it a versatile compound in chemical synthesis and electrochemical applications.

Table 1: General Properties of Tetrabutylphosphonium Tetrafluoroborate
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Property Value Reference(s)
Molecular Formula Ci6H36BF4P [1]

Molecular Weight 346.24 g/mol [1]
Appearance White to off-white crystalline o

powder
CAS Number 1813-60-1 [1]
Table 2: Thermal and Spectroscopic Properties

Property Value Reference(s)
Melting Point 97 -100 °C [1]

Boiling Point Decomposes before boiling

Thermal Decomposition

See Section 3 for details

Quantitative Physical Property Data

The following tables summarize the available quantitative data for the density, viscosity, and

solubility of Tetrabutylphosphonium tetrafluoroborate.

Table 3: Density of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile

Data for the density of Tetrabutylphosphonium tetrafluoroborate (TBPBF4) in acetonitrile

(AN) solutions have been measured across a range of temperatures.[2]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubs.rsc.org/en/content/articlehtml/2013/cp/c3cp53648c
https://pubs.rsc.org/en/content/articlehtml/2013/cp/c3cp53648c
https://pubs.rsc.org/en/content/articlehtml/2013/cp/c3cp53648c
https://pubs.rsc.org/en/content/articlehtml/2013/cp/c3cp53648c
https://pubs.rsc.org/en/content/articlehtml/2013/cp/c3cp53648c
https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.researchgate.net/publication/350419435_Density_and_viscosity_behaviour_of_EBPBF4_TBPBF4_and_HBPBF4_in_acetonitrile_solutions_at_different_temperatures_at_T_29315_to_32315_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Temperature (K)

Concentration (mol-kg—?)

Density (g-cm—3)

293.15 Data not available Data not available
298.15 Data not available Data not available
303.15 Data not available Data not available
308.15 Data not available Data not available
313.15 Data not available Data not available
318.15 Data not available Data not available
323.15 Data not available Data not available

Note: While the study indicates these measurements were performed, specific data points were
not found in the provided search results. The data would be presented here if available.

Table 4: Viscosity of Tetrabutylphosphonium Tetrafluoroborate in Acetonitrile

Viscosity measurements of TBPBF4 in acetonitrile solutions have also been conducted over a
range of temperatures.[2]

Temperature (K) Concentration (mol-kg~*) Viscosity (mPa-s)

293.15 Data not available Data not available
298.15 Data not available Data not available
303.15 Data not available Data not available
308.15 Data not available Data not available
313.15 Data not available Data not available
318.15 Data not available Data not available
323.15 Data not available Data not available

Note: As with density, the specific viscosity data points from the cited study were not available
in the search results.
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Table 5: Solubility of Tetrabutylphosphonium Tetrafluoroborate

Quantitative solubility data for TBPBF4 in a wide range of organic solvents is limited in the
readily available literature. However, its general solubility characteristics are known.

Solvent Solubility Reference(s)
Acetonitrile Soluble [2]

Polar Organic Solvents Generally Soluble

Water Slightly Soluble

Non-polar Solvents Generally Insoluble

Thermal Decomposition

The thermal stability of phosphonium-based ionic liquids is a critical parameter for their
application in various processes. While specific data for the complete decomposition pathway
of Tetrabutylphosphonium tetrafluoroborate is not extensively detailed, the decomposition
of similar tetrabutylphosphonium salts provides a likely mechanism. The thermal degradation is
expected to proceed via a Hofmann-type elimination reaction, yielding tributylphosphine and
butene, or through nucleophilic attack of the tetrafluoroborate anion on the butyl chain. The
final decomposition products are likely to include tributylphosphine oxide, butene, hydrogen
fluoride, and boron trifluoride.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of
Tetrabutylphosphonium tetrafluoroborate, adapted from standard procedures for ionic
liquids.

Melting Point Determination
Method: Differential Scanning Calorimetry (DSC)

o Sample Preparation: Accurately weigh 5-10 mg of Tetrabutylphosphonium
tetrafluoroborate into a hermetically sealed aluminum pan.
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e Instrument Setup: Place the sample pan and an empty reference pan into the DSC
instrument.

e Thermal Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 25
°C).

o Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature
significantly above the melting point (e.g., 150 °C).

o Hold at the high temperature for a few minutes to ensure complete melting.
o Cool the sample back to the starting temperature at a controlled rate.

o Perform a second heating ramp under the same conditions to obtain a clear melting
endotherm.

o Data Analysis: The melting point is determined as the onset temperature of the melting
endotherm on the second heating scan.

Density Measurement

Method: Vibrating Tube Densimeter

o Calibration: Calibrate the densimeter with dry air and deionized water at the desired
measurement temperature.

o Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the
desired solvent (e.g., acetonitrile) at various known concentrations. Ensure the samples are
completely dissolved and free of air bubbles.

e Measurement:
o Inject the sample solution into the vibrating U-tube of the densimeter.

o Allow the temperature of the sample to equilibrate to the setpoint.
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o Record the oscillation period of the U-tube once it stabilizes.

o Calculation: The density of the solution is calculated from the oscillation period using the
calibration constants of the instrument.

Viscosity Measurement

Method: Capillary Viscometer (e.g., Ubbelohde type)

» Instrument Setup: Place a calibrated capillary viscometer in a constant temperature bath set
to the desired measurement temperature.

o Sample Preparation: Prepare solutions of Tetrabutylphosphonium tetrafluoroborate in the
desired solvent at various known concentrations.

e Measurement:
o Introduce a known volume of the sample solution into the viscometer.
o Allow the sample to thermally equilibrate for at least 15-20 minutes.

o Using a pipette bulb or vacuum, draw the liquid up through the capillary to a point above
the upper timing mark.

o Release the suction and measure the time it takes for the liquid meniscus to flow from the
upper to the lower timing mark.

o Repeat the measurement at least three times to ensure reproducibility.

o Calculation: The kinematic viscosity (v) is calculated using the equation: v = C * t, where C is
the viscometer constant and t is the average flow time. The dynamic viscosity () can then
be calculated by multiplying the kinematic viscosity by the density of the solution (n =v * p).

Thermal Stability Assessment
Method: Thermogravimetric Analysis (TGA)

o Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of
Tetrabutylphosphonium tetrafluoroborate into a TGA pan (e.g., alumina or platinum).
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e Instrument Setup: Place the sample pan in the TGA furnace.
o Experimental Conditions:

o Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.qg.,
20-50 mL/min) to prevent oxidative degradation.

o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature
where complete decomposition is expected (e.g., 600 °C).

o Data Analysis: Record the sample mass as a function of temperature. The onset of
decomposition is typically determined as the temperature at which a significant mass loss
begins.

Application Workflow: Phase-Transfer Catalysis

Tetrabutylphosphonium tetrafluoroborate can function as a phase-transfer catalyst (PTC),
facilitating reactions between reactants in immiscible phases (e.g., an aqueous phase and an
organic phase). The phosphonium cation transports a reactant anion from the aqueous phase
to the organic phase where the reaction occurs.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b158353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Organic Reactant (RZ) Aqueous Reactant (M*Y~) Byproduct (M*X~) ; Catalyst (Q*X")
Anion _
Exchange Y- transfer
Reactive Intermediate (Q*Y") <
) Phase Catalyst
Reaction Transfer Regeneration
\ \i
Organic Product (RY)
\/

Regenerated Catalyst (Q*Z7)

Click to download full resolution via product page

Caption: Workflow of Phase-Transfer Catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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